Cas no 1804698-18-7 (3-Amino-5-chloro-2-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 3-Amino-5-chloro-2-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1804698-18-7
• MF: C₆H₅ClF₂N₂O
• MW: 194.566507101059
• CID: 4800622
• Update Time: 2025-05-22

3-Amino-5-chloro-2-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C6H5ClF2N2O/c7-2-1-3(10)4(5(8)9)11-6(2)12/h1,5H,10H2,(H,11,12)
• InChI Key： SCPOKUPTKDCPNE-UHFFFAOYSA-N
• SMILES： ClC1C(NC(C(F)F)=C(C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-5-chloro-2-(difluoromethyl)-6-hydroxypyridine

3-Amino-5-chloro-2-(difluoromethyl)-6-hydroxypyridine: A Comprehensive Overview

3-Amino-5-chloro-2-(difluoromethyl)-6-hydroxypyridine (CAS No. 1804698-18-7) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry, pharmacology, and materials science. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple functional groups, including an amino group (-NH2), a chlorine atom (Cl), a difluoromethyl group (-CF2H), and a hydroxyl group (-OH), makes this compound highly versatile and potentially valuable in various applications.

The pyridine ring serves as the core structure of this compound, providing a stable aromatic system that facilitates various chemical reactions. The amino group at position 3 and the hydroxyl group at position 6 introduce electron-donating properties, which can influence the compound's reactivity and solubility. The chlorine atom at position 5 imparts electron-withdrawing effects, enhancing the compound's stability and reactivity in certain conditions. The difluoromethyl group at position 2 introduces fluorine atoms, which are known for their unique electronic properties and potential bioactivity.

Recent studies have highlighted the potential of 3-Amino-5-chloro-2-(difluoromethyl)-6-hydroxypyridine in drug discovery. Researchers have explored its ability to act as a precursor for more complex molecules with therapeutic potential. For instance, the compound has been investigated as a building block for designing inhibitors of key enzymes involved in cancer progression and neurodegenerative diseases. The presence of multiple functional groups allows for extensive chemical modification, enabling the creation of derivatives with enhanced bioavailability and efficacy.

In addition to its role in medicinal chemistry, 3-Amino-5-chloro-2-(difluoromethyl)-6-hydroxypyridine has shown promise in materials science. Its ability to coordinate with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, catalysis, and sensing technologies. The compound's structural flexibility and functional diversity make it an ideal candidate for designing advanced materials with tailored properties.

The synthesis of 3-Amino-5-chloro-2-(difluoromethyl)-6-hydroxypyridine involves a multi-step process that typically begins with the preparation of a pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, researchers have employed transition metal catalysts to facilitate key transformations, such as the introduction of the difluoromethyl group and the selective oxidation or reduction of functional groups.

From an analytical perspective, the compound's structure has been thoroughly characterized using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) has confirmed its molecular formula and exact mass, while nuclear magnetic resonance (NMR) spectroscopy has provided insights into its electronic environment and stereochemistry. X-ray crystallography has been used to determine its three-dimensional structure, revealing details about intermolecular interactions and packing arrangements.

Despite its potential applications, further research is needed to fully unlock the capabilities of 3-Amino-5-chloro-2-(difluoromethyl)-6-hydroxypyridine. Ongoing studies are focused on optimizing its synthesis, exploring its biological activity in greater depth, and investigating its compatibility with various industrial processes. Collaborative efforts between chemists, biologists, and materials scientists are expected to drive innovation in this area.

In conclusion, 3-Amino-5-chloro-2-(difluoromethyl)-6-hydroxypyridine (CAS No. 1804698-18-7) is a remarkable compound with a wealth of opportunities for exploration and application. Its unique structure, combined with advancements in chemical synthesis and characterization techniques, positions it as a valuable tool in diverse scientific disciplines.